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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the effective use of Apiezon N
grease in sealing and thermal management of vacuum systems. The information is tailored for
professionals in research, scientific, and drug development fields where high-vacuum integrity
and precise temperature control are critical.

Introduction to Apiezon N Grease

Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its exceptional
performance in cryogenic and high-vacuum applications.[1][2] Its unique formulation provides
excellent sealing properties, thermal conductivity at low temperatures, and resistance to the
common issues of "creep"” and "carry over" associated with silicone-based greases.[1][2][3]
This makes it an ideal choice for sensitive experiments and processes where contamination
can compromise results.[3][4]

Key Features and Benefits:

o Wide Temperature Range: Suitable for use from cryogenic temperatures (-273°C) up to
+30°C.[1][2]

o Low Vapor Pressure: Exhibits a very low vapor pressure of 6 x 1071° Torr at 20°C, making it
ideal for high vacuum applications.[1][2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-interest
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Craze-Free Performance: Specially formulated to resist cracking and crazing at cryogenic
temperatures, ensuring a reliable seal during thermal cycling.[1][2][5]

o Excellent Thermal Contact: Improves thermal transfer between surfaces, which is critical for
cooling samples and sensors in cryostats.[3][5][6]

» Vibration Damping: A special additive gives the grease a tenacious, rubbery consistency that
helps absorb vibrations, protecting fragile glass-to-glass joints.[1][4][5]

» "Gettering" Action: The complex hydrocarbon structure has a powerful "gettering" action,
absorbing greasy and chemical impurities from metal and glass surfaces.[1][2][3][4][7]

Quantitative Data

The physical and thermal properties of Apiezon N grease are summarized in the table below
for easy reference and comparison.
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Property

Value

Notes

Vapor Pressure

6 x 10710 Torr at 20°C

Vapor pressure decreases
significantly at lower
temperatures, making it
suitable for high and ultra-high

vacuum at cryogenic levels.[1]

[2][6]

Temperature Range

-273°C to +30°C

Ideal for cryogenic
applications. It is not
recommended for use as a
lubricant at cryogenic

temperatures.[1][4][8]

Thermal Conductivity

0.194 W/m°C at 20°C 0.095

W/m°C at -269°C

Provides effective thermal
coupling for samples and

sensors at low temperatures.

[6]

Melting Point

42°C to 52°C

The grease will liquefy above
this temperature but will return
to its normal state upon

cooling.[2]

Specific Gravity

0.911 g/cc at 20°C

Outgassing (ASTM E595)

TML: <1% CVCM: <0.1%

Low outgassing characteristics
are crucial for maintaining
vacuum purity and preventing

surface contamination.[6][7]

Radiation Resistance

Not Recommended

Unlike Apiezon L and M
greases, Apiezon N is not
recommended for applications
with significant radiation
exposure.[4][6][7]

Experimental Protocols
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This protocol outlines the steps for creating a leak-tight seal on ground glass joints, commonly

found in vacuum manifolds and Schilenk lines.

Materials:

Apiezon N grease
Lint-free cloths
Appropriate solvent (e.g., toluene, xylene, or limonene)[1][9][10]

Glassware with ground glass joints

Procedure:

Surface Preparation: Thoroughly clean the male and female ground glass joints with a
suitable solvent to remove any old grease, chemical residues, and particulates. Dry the
surfaces completely using a lint-free cloth.

Grease Application: Apply a small, even band of Apiezon N grease around the upper part of
the male joint. Avoid applying an excessive amount, as this can lead to contamination of the
internal system.

Assembling the Joint: Insert the male joint into the female joint and rotate them together to
spread the grease evenly, creating a transparent, uniform seal. A properly greased joint will
appear clear, without any striations or bubbles.

Verification: Ensure a continuous band of grease is visible around the joint. If necessary,
gently warm the joint to help distribute the grease more evenly.

Cleanup: Wipe away any excess grease from the exterior of the joint with a lint-free cloth.

This protocol describes the use of Apiezon N grease to ensure good thermal contact for

sensors and samples in cryogenic environments.[3][5][6]

Materials:

Apiezon N grease
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Sensor or sample to be mounted

Mounting surface (e.g., cold finger of a cryostat)

Spatula or clean applicator tool

Lint-free cloths

Solvent for cleaning

Procedure:

o Surface Preparation: Clean both the mounting surface and the base of the sensor/sample to
ensure they are free of contaminants.

o Grease Application: Apply a thin, uniform layer of Apiezon N grease to the base of the
sensor or sample. The goal is to fill any microscopic voids between the two surfaces to
maximize thermal contact.[2][3][6]

e Mounting: Press the sensor or sample firmly onto the mounting surface. A small amount of
grease should be extruded from the edges, indicating good coverage.

e Securing: If applicable, secure the sensor or sample in place using clamps or screws. The
grease will help to hold the component in place and provide vibration damping.[1]

o Cleanup: Carefully remove any excess grease from around the mounted component.

Proper removal of Apiezon N grease is essential to prevent contamination in subsequent
experiments.

Materials:

¢ Lint-free cloths

e Aromatic hydrocarbon solvent (e.g., toluene, xylene) or an environmentally friendly
alternative like limonene.[1][9][10]

e \Warm soapy water
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Procedure:

e Initial Wipe: Use a clean, lint-free cloth to wipe away the bulk of the grease from the
surfaces.[1][9][10]

e Solvent Wash: For residual grease, moisten a lint-free cloth with a hydrocarbon solvent and
wipe the surfaces. This will dissolve the remaining grease.[1][9][10] Note that alcohols (e.g.,
ethanol, IPA) and ketones (e.g., acetone) are not effective for removing Apiezon hydrocarbon
greases.[1][9][10]

o Final Clean: For a final cleaning step, the surfaces can be washed with warm soapy water
followed by a rinse with deionized water and thorough drying.[1]

Diagrams

The following diagrams illustrate key workflows and relationships relevant to the use of
Apiezon N grease.
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Caption: Workflow for using Apiezon N grease.
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Caption: Properties and applications of Apiezon N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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